Cas no 849776-24-5 (N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide)

• Product Name: N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide
• CAS No: 849776-24-5
• MF: C₆H₁₇IN₄
• MW: 272.130452871323
• MDL: MFCD06797493
• CID: 719988
• PubChem ID: 18525919
• Update Time: 2025-10-29

N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[2-(dimethylamino)ethyl]-N-methyl-, hydriodide (1:1)
• 1-[2-(dimethylamino)ethyl]-1-methylguanidine,hydroiodide
• N-[2-(Dimethylamino)ethyl]-N-methylguanidine hydroiodide
• amino[2-(dimethylamino)ethyl]methylcarboxamidine,iodide
• N-[2-(dimethylamino)ethyl]-N-methylguanidine hydriodide
• 849776-24-5
• MFCD06797493
• DB-298608
• N-[2-(Dimethylamino)ethyl]-N-methylguanidine--hydrogen iodide (1/1)
• AKOS025116922
• 1-[2-(dimethylamino)ethyl]-1-methylguanidine;hydroiodide
• DTXSID40594670
• N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide

• MDL： MFCD06797493
• Inchi： 1S/C6H16N4.HI/c1-9(2)4-5-10(3)6(7)8;/h4-5H2,1-3H3,(H3,7,8);1H
• InChI Key： AXHOUBAVZCHJKM-UHFFFAOYSA-N
• SMILES： I.N(C)(C)CCN(C(=N)N)C

Computed Properties

• Exact Mass: 272.05000
• Monoisotopic Mass: 272.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2

Experimental Properties

• Melting Point: 107.5-113.5
• Boiling Point: 257.7°C at 760 mmHg
• Flash Point: 109.6°C
• PSA: 56.35000
• LogP: 1.17150

N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide

Comprehensive Overview of N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide (CAS No. 849776-24-5)

N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide (CAS No. 849776-24-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemical research, and material science. This compound, often referred to by its systematic name, is a guanidine derivative with a hydroiodide salt form, which enhances its solubility and stability in various experimental conditions. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, catalysis, and as a building block for more complex molecular structures.

The molecular structure of N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide features a guanidine core substituted with a dimethylaminoethyl group and a methyl group, making it a versatile intermediate in synthetic chemistry. The presence of the hydroiodide counterion further improves its reactivity in certain reactions, such as nucleophilic substitutions and condensations. This compound is particularly valuable in the synthesis of pharmaceutical intermediates, where its unique properties can facilitate the creation of novel therapeutic agents. Recent studies have explored its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted drug therapies.

In the context of current scientific trends, N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide has been investigated for its potential in green chemistry applications. With sustainability becoming a key focus in chemical research, this compound's ability to act as a catalyst or reagent in eco-friendly synthetic routes is of particular interest. For instance, its use in atom-efficient reactions and solvent-free processes has been explored, addressing the need for environmentally benign methodologies. This aligns with the broader industry shift toward reducing waste and minimizing the use of hazardous substances.

Another area where N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide shows promise is in the field of bioconjugation. As researchers seek to develop more effective diagnostic tools and targeted drug delivery systems, the compound's reactive functional groups make it a candidate for linking biomolecules, such as proteins or nucleic acids, to synthetic scaffolds. This application is particularly relevant in the era of personalized medicine, where precision and specificity are paramount. The compound's compatibility with aqueous and organic solvents further enhances its utility in diverse experimental setups.

From a commercial perspective, the demand for N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide is driven by its role in the synthesis of high-value fine chemicals and specialty materials. Suppliers and manufacturers often highlight its purity, stability, and batch-to-batch consistency as key selling points, catering to the stringent requirements of pharmaceutical and biotechnology industries. Additionally, the compound's compatibility with modern analytical techniques, such as HPLC and mass spectrometry, ensures its reliability in quality control processes.

In summary, N-2-(Dimethylamino)ethyl-N-methylguanidine hydroiodide (CAS No. 849776-24-5) is a multifaceted compound with broad applicability in cutting-edge research and industrial applications. Its unique chemical properties, combined with the growing emphasis on sustainable and precision-driven science, position it as a valuable tool for scientists and engineers. As the fields of drug discovery, green chemistry, and bioconjugation continue to evolve, this compound is likely to remain a focal point of innovation and discovery.